Cas no 35920-40-2 (1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide)

1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide structure
35920-40-2 structure
Product Name:1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
CAS No:35920-40-2
MF:C15H20N6O4
MW:348.357102394104
CID:311792
Update Time:2023-08-03

1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide Chemical and Physical Properties

Names and Identifiers

    • b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
    • Adenosine-5'-(N-cyclopentyl)carboxamide
    • 1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
    • Ribofuranuronamide, 1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
    • BDBM50389799
    • 5'-Oxo-5'-(cyclopentylamino)-5'-deoxyadenosine
    • Inchi: 1S/C15H20N6O4/c16-12-8-13(18-5-17-12)21(6-19-8)15-10(23)9(22)11(25-15)14(24)20-7-3-1-2-4-7/h5-7,9-11,15,22-23H,1-4H2,(H,20,24)(H2,16,17,18)/t9-,10+,11-,15+/m0/s1
    • InChI Key: ISNMLOJARGEFLK-BQVMBELUSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1C(NC1CCCC1)=O)O)O)N1C=NC2C(N)=NC=NC1=2
    • BRN: 0587969

Computed Properties

  • Exact Mass: 348.155
  • Monoisotopic Mass: 348.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 148

Experimental Properties

  • Density: 1.88
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.864
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